Cas no 1256835-19-4 (5-chloro-6-methylpyridine-3-carboxylic acid)

• Product Name: 5-chloro-6-methylpyridine-3-carboxylic acid
• CAS No: 1256835-19-4
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD18255154
• CID: 4691570
• PubChem ID: 22563516
• Update Time: 2024-11-04

5-chloro-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-6-METHYLNICOTINIC ACID
• 5-CHLORO-6-METHYLPYRIDINE-3-CARBOXYLIC ACID
• AB74644
• DB-100297
• SCHEMBL1105964
• EN300-153275
• E81530
• 1256835-19-4
• CS-0130960
• 5-CHLORO-6-METHYLNICOTINICACID
• 5-chloro-6-methylpyridine-3-carboxylic acid

• MDL： MFCD18255154
• Inchi： 1S/C7H6ClNO2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： AIDXHOVOUCHIPI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1C

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids